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Compound of Interest

Compound Name: SRT 2104

Cat. No.: B1681106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SRT2104 is a first-in-class, synthetic small molecule activator of Sirtuin 1 (SIRT1), a NAD+-

dependent deacetylase.[1] SIRT1 is a key regulator of various cellular processes, including

metabolism, stress resistance, and inflammation.[2][3] Activation of SIRT1 by SRT2104 has

shown therapeutic potential in preclinical models of age-related diseases, metabolic disorders,

and neurodegeneration.[2][4] These application notes provide detailed protocols for the

preparation of SRT2104 stock solutions for both in vitro and in vivo research applications.

Physicochemical and Solubility Data
SRT2104 is supplied as a light yellow to yellow crystalline solid.[5] It is essential to understand

its physical and chemical properties for accurate preparation of stock and working solutions.
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Property Value Source(s)

Molecular Formula C26H24N6O2S2 [5]

Molecular Weight 516.64 g/mol [6]

Purity ≥98% [5]

Solubility in DMSO 2 - 16 mg/mL [5][7]

Solubility in Water Insoluble [6]

Solubility in Ethanol Slightly soluble / Insoluble [5][6]

Storage (Solid) -20°C for ≥ 4 years [5]

Storage (Stock Solution)
-80°C for up to 1 year; -20°C

for 1-6 months
[1]

Preparation of SRT2104 Stock Solution
The following protocol outlines the steps for preparing a concentrated stock solution of

SRT2104, which can then be diluted to working concentrations for various experiments.

Materials:

SRT2104 powder

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Protocol:
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Safety Precautions: SRT2104 should be handled as a hazardous material. Wear appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[5]

Determine Desired Stock Concentration: Common stock concentrations range from 5 mM to

20 mM.[7] To prepare a 10 mM stock solution, use the following calculation:

Mass (mg) = 10 mmol/L * 516.64 g/mol * 0.001 L = 5.17 mg

Weighing SRT2104: Accurately weigh the required amount of SRT2104 powder in a sterile

microcentrifuge tube.

Dissolving in DMSO: Add the calculated volume of fresh DMSO to the SRT2104 powder. To

prepare 1 mL of a 10 mM stock solution, add 1 mL of DMSO to 5.17 mg of SRT2104.

Solubilization: Vortex the solution thoroughly. If the compound does not fully dissolve, gentle

warming of the tube to 37°C for 10 minutes and/or sonication in an ultrasonic bath can aid in

dissolution.[8] Ensure the final solution is clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -80°C for

long-term storage (up to one year) or at -20°C for shorter-term storage (1-6 months).[1]

Experimental Protocols
In Vitro Application: Cell-Based Assays
This protocol describes the preparation of a working solution for treating cultured cells with

SRT2104. A common final concentration used in cell culture is 3 µM.[4]

Materials:

SRT2104 stock solution (e.g., 10 mM in DMSO)

Appropriate cell culture medium (e.g., DMEM)

Sterile tubes for dilution

Cultured cells (e.g., C2C12 myoblasts)[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://cdn.caymanchem.com/cdn/insert/28380.pdf
https://www.invivochem.com/srt2104-gsk2245840.html
https://www.apexbt.com/srt2104-gsk2245840.html
https://www.medchemexpress.com/SRT-2104.html
https://www.medchemexpress.com/SRT-2104.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4172519/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4172519/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Thaw Stock Solution: Thaw an aliquot of the SRT2104 stock solution at room temperature.

Prepare Intermediate Dilution (Optional but Recommended): To avoid pipetting very small

volumes, it is often convenient to make an intermediate dilution. For example, dilute the 10

mM stock solution 1:100 in cell culture medium to create a 100 µM intermediate solution.

Prepare Final Working Solution: Dilute the intermediate solution or the stock solution directly

into the final volume of cell culture medium to achieve the desired final concentration. For a

final concentration of 3 µM from a 10 mM stock, you would perform a 1:3333 dilution.

Example: To prepare 10 mL of medium with 3 µM SRT2104, add 3 µL of the 10 mM stock

solution to 10 mL of medium.

Vehicle Control: It is crucial to include a vehicle control by adding the same volume of DMSO

to the cell culture medium as was used for the SRT2104 treatment.[4] The final concentration

of DMSO should typically be kept below 0.1% to minimize solvent-induced cellular effects.[5]

Cell Treatment: Replace the existing medium in the cell culture plates with the medium

containing SRT2104 or the vehicle control. Incubate for the desired duration (e.g., 24 hours).

[4]

In Vivo Application: Formulation for Oral Administration
This protocol provides two common formulations for the preparation of SRT2104 for oral

administration in animal models.

Formulation 1: PEG300, Tween80, and Saline[7]

Materials:

SRT2104 stock solution in DMSO (e.g., 5 mg/mL)

PEG300

Tween80
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Normal saline (0.9% NaCl in ddH₂O)

Sterile tubes

Protocol:

Prepare a 1 mL Working Solution:

To a sterile tube, add 400 µL of PEG300.

Add 100 µL of a 5 mg/mL clear DMSO stock solution of SRT2104 to the PEG300 and mix

until the solution is clear.

Add 50 µL of Tween80 to the mixture and mix thoroughly.

Add 450 µL of normal saline to bring the final volume to 1 mL.

Final Concentration: This formulation results in a final concentration of 0.5 mg/mL SRT2104

in a vehicle of 10% DMSO, 40% PEG300, 5% Tween80, and 45% saline.

Administration: This solution should be prepared fresh before use and administered orally to

the animal model.[7]

Formulation 2: Corn Oil[6]

Materials:

SRT2104 stock solution in DMSO (e.g., 5 mg/mL)

Corn oil

Sterile tubes

Protocol:

Prepare a 1 mL Working Solution:

To a sterile tube, add 950 µL of corn oil.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.invivochem.com/srt2104-gsk2245840.html
https://www.selleckchem.com/products/srt2104-gsk2245840.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 50 µL of a 5 mg/mL clear DMSO stock solution of SRT2104.

Mix the solution thoroughly until uniform.

Final Concentration: This results in a final concentration of 0.25 mg/mL in 5% DMSO and

95% corn oil.

Administration: This mixed solution should be used immediately for optimal results.[6]

Mechanism of Action and Signaling Pathways
SRT2104 directly activates SIRT1, a NAD+-dependent deacetylase.[9] SIRT1, in turn,

deacetylates a multitude of downstream protein targets, including transcription factors, to

regulate cellular processes. The activation of SIRT1 by SRT2104 has been shown to modulate

pathways involved in inflammation, metabolism, and cell survival.[9][10]

Downstream Effects

SRT2104

SIRT1
(Deacetylase)

Activates

p53

Deacetylates

NF-κB

Deacetylates

PGC-1α

Deacetylates

FOXO

Deacetylates

↓ Apoptosis ↓ Inflammation ↑ Mitochondrial
Biogenesis

↑ Stress
Resistance

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.selleckchem.com/products/srt2104-gsk2245840.html
https://iovs.arvojournals.org/article.aspx?articleid=2785564
https://iovs.arvojournals.org/article.aspx?articleid=2785564
https://www.researchgate.net/figure/Schematic-representation-of-sirtuin-1-SIRT1-signaling-in-the-heart-mTOR-mammalian_fig3_320594601
https://www.benchchem.com/product/b1681106?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: SRT2104 activates SIRT1, leading to the deacetylation of downstream targets.

Experimental Workflow Summary
The following diagram illustrates a typical workflow for using SRT2104 in research, from initial

preparation to experimental application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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